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A comparative analysis of olfactory thresholds for the lily-of-the-valley odorant, bourgeonal,
reveals a significant difference between fertile and infertile men, suggesting a potential link

between the olfactory system and male reproductive function. This guide provides an objective

comparison of bourgeonal perception in these two groups, supported by experimental data

and detailed methodologies, for researchers, scientists, and professionals in drug

development.

The human olfactory receptor OR1D2, also known as hOR17-4, is a key player in this intriguing

connection. It is not only expressed in the olfactory epithelium of the nose but also on the

flagellar midpiece of human sperm. In the context of reproduction, OR1D2 is believed to be

involved in sperm chemotaxis, a process where sperm are guided towards the egg by chemical

signals. Bourgeonal is a potent agonist for this receptor, and its perception, or lack thereof,

may reflect the functionality of OR1D2 in both the olfactory and reproductive systems.[1][2][3]

Comparative Olfactory Thresholds
Two key studies have investigated the differences in bourgeonal olfactory thresholds between

fertile and infertile men. The quantitative findings from these studies are summarized below.

Table 1: Bourgeonal Olfactory Detection Threshold in Fertile vs. Infertile Men (Ottaviano et al.,

2013)[4][5]
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Group
Number of
Subjects (N)

Mean
Olfactory
Threshold (±
SD)

Median
Olfactory
Threshold

p-value

Fertile (Control) 15 14.0 ± 2.8 15.5 0.006

Infertile (Study

Group)
9 10.5 ± 3.7 12.3

Thresholds were determined using a standardized procedure and are presented as dilution

steps. A higher value indicates a lower detection threshold (higher sensitivity).

Table 2: Olfactory Detection Threshold and Intensity Ratings for Bourgeonal and Control

Odorants (Sinding et al., 2013)

Parameter Group
Bourgeonal
(Mean ± SD)

Helional (Mean
± SD)

Phenyl Ethyl
Alcohol (Mean
± SD)

Detection

Threshold
Fertile (N=22) 5.77 ± 1.60 5.63 ± 1.38 5.33 ± 1.44

Infertile (N=15) 4.75 ± 2.20 5.89 ± 1.97 4.75 ± 1.99

Intensity Rating

(0-10 scale)
Fertile (N=22) 7.73 ± 1.72 6.27 ± 2.21 7.36 ± 1.92

Infertile (N=15) 6.07 ± 1.49* 6.36 ± 1.86 7.86 ± 1.88

*Thresholds were measured in dilution steps, where 0 is the neat odor and 8 is the highest

dilution. A higher value indicates a lower detection threshold. For intensity ratings, a higher

value indicates a higher perceived intensity. Statistically significant difference (p < 0.05).

The study by Ottaviano et al. (2013) found a statistically significant difference in the mean

olfactory threshold for bourgeonal between fertile and infertile men. In contrast, the study by

Sinding et al. (2013) did not find a significant difference in the detection threshold for

bourgeonal between the two groups. However, they did observe that infertile men rated the

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b016135?utm_src=pdf-body
https://www.benchchem.com/product/b016135?utm_src=pdf-body
https://www.benchchem.com/product/b016135?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


intensity of bourgeonal as significantly lower than fertile men, suggesting a decreased

suprathreshold sensitivity. This decreased sensitivity was specific to bourgeonal, as no

significant differences were found for the control odorants, helional and phenyl ethyl alcohol.

Experimental Protocols
The methodologies employed in these studies to determine olfactory thresholds are detailed

below.

1. Olfactory Threshold Determination (Ottaviano et al., 2013)

This study utilized a standardized methodology to assess the olfactory threshold for

bourgeonal. While the specific details of the threshold test are not exhaustively described in

the provided abstracts, such studies typically involve presenting subjects with a series of

dilutions of the odorant to determine the lowest concentration at which they can reliably detect

its presence.

2. Olfactory Threshold and Intensity Rating (Sinding et al., 2013)

This study employed a three-alternative forced-choice paradigm based on the single staircase

method. The key steps were as follows:

Stimuli Presentation: At each step, three bottles were presented to the subject in a random

order. Two bottles contained the solvent, and one contained the odorant at a specific dilution.

Subject Task: Subjects, who were blind to the contents of the bottles, were required to

identify the odorized bottle by smell. They were forced to choose one bottle, even if they

could not perceive a difference.

Staircase Method: The test began with the highest dilution (weakest concentration). An

incorrect response led to the presentation of a lower dilution (higher concentration). A correct

response was followed by a second trial at the same dilution. Two consecutive correct

identifications constituted a reversal point, leading to the presentation of a higher dilution.

Threshold Calculation: The detection threshold was calculated as the mean of the last four of

a total of seven reversal points.
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Intensity Rating: Subjects rated the perceived intensity of the odorants on a scale from 0

(very low intensity) to 10 (very high intensity).

Signaling Pathway and Experimental Workflow
The activation of the OR1D2 receptor by bourgeonal in sperm is thought to initiate a signaling

cascade that is crucial for chemotaxis. This pathway involves a G-protein, the production of

cyclic AMP (cAMP), and the activation of the CatSper calcium channel.
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Caption: Bourgeonal signaling pathway in sperm.

The diagram above illustrates the proposed mechanism by which bourgeonal binding to the

OR1D2 receptor on the sperm cell membrane leads to a calcium influx, ultimately driving sperm

chemotaxis. Studies have shown that inhibiting this pathway, for example with an OR1D2
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antibody or by blocking G-protein or adenylate cyclase activity, can suppress bourgeonal-
induced CatSper activation and sperm chemotaxis.
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Caption: General experimental workflow.

The general workflow for these comparative studies involves recruiting cohorts of fertile and

infertile men, assessing their general olfactory function to ensure they are normosmic, and then

specifically measuring their detection threshold and perceived intensity for bourgeonal. Some

studies also include in vitro assessments of sperm chemotaxis in response to bourgeonal.
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In conclusion, the available evidence points towards a diminished olfactory sensitivity to

bourgeonal in men with idiopathic infertility. This may be indicative of a reduced functionality of

the OR1D2 receptor, which could have implications for both the sense of smell and sperm

function. Further research on larger cohorts is warranted to solidify these findings and explore

the potential for developing novel diagnostics or therapeutics for male infertility based on this

olfactory-reproductive connection.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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